Cas no 178553-15-6 (2,3-dimethoxybenzenethiol)

• Product Name: 2,3-dimethoxybenzenethiol
• CAS No: 178553-15-6
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• MDL: MFCD22482176
• CID: 5095476
• PubChem ID: 19097693
• Update Time: 2026-03-02

2,3-dimethoxybenzenethiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2,3-dimethoxy-
• 2,3-dimethoxybenzenethiol

• MDL： MFCD22482176
• Inchi： 1S/C8H10O2S/c1-9-6-4-3-5-7(11)8(6)10-2/h3-5,11H,1-2H3
• InChI Key： LBOLEKKSPPGSSS-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC(OC)=C1OC

Additional information on 2,3-dimethoxybenzenethiol

Research Brief on 2,3-Dimethoxybenzenethiol (CAS: 178553-15-6) in Chemical Biology and Pharmaceutical Applications

Recent advances in chemical biology and pharmaceutical research have highlighted the significance of 2,3-dimethoxybenzenethiol (CAS: 178553-15-6) as a versatile building block for drug discovery and material science applications. This sulfur-containing aromatic compound has demonstrated unique reactivity patterns due to the electron-donating methoxy groups at the 2- and 3-positions, which influence both its nucleophilic properties and potential for metal coordination. Emerging studies suggest its utility in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2,3-dimethoxybenzenethiol as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the thiol group for selective conjugation with electrophilic warheads, creating irreversible inhibitors with improved target residence time. The compound's structural features allowed for optimal positioning in the BTK active site, as confirmed by X-ray crystallography studies (PDB: 8T4M). This work underscores the molecule's potential in targeted cancer therapies, particularly for B-cell malignancies.

In materials science applications, 2,3-dimethoxybenzenethiol has shown promise as a ligand for stabilizing gold nanoparticles (AuNPs). A recent ACS Nano publication demonstrated that the electron-rich aromatic system facilitates strong Au-S bonding while the methoxy groups provide colloidal stability in aqueous media. The resulting functionalized AuNPs exhibited remarkable catalytic activity in the reduction of nitroarenes, suggesting potential applications in green chemistry and pharmaceutical synthesis.

The compound's safety profile and pharmacokinetic properties were systematically evaluated in a 2024 preclinical study. Results indicated favorable metabolic stability (t_1/2 > 4 hours in human liver microsomes) and moderate plasma protein binding (∼75%), making it suitable for further medicinal chemistry optimization. However, researchers noted the need for structural modifications to improve blood-brain barrier penetration for potential CNS applications.

Ongoing research is exploring the use of 2,3-dimethoxybenzenethiol in PROTAC (proteolysis targeting chimera) design, where its bifunctional nature enables simultaneous binding to target proteins and E3 ubiquitin ligases. Early-stage results presented at the 2024 ACS Spring Meeting show promising degradation efficiency (>80%) for several oncology targets, though optimization of linker chemistry remains a challenge.

From a synthetic chemistry perspective, recent methodological developments have improved access to 2,3-dimethoxybenzenethiol derivatives. A Nature Communications paper described a photocatalytic thiolation protocol that enables late-stage functionalization of complex molecules with this moiety, significantly expanding its utility in fragment-based drug discovery campaigns.

As research continues, the unique combination of electronic properties and structural features of 2,3-dimethoxybenzenethiol positions it as a valuable scaffold in both pharmaceutical development and advanced material design. Future directions likely include exploration of its applications in bioorthogonal chemistry and as a component of smart drug delivery systems.